Cas no 106047-17-0 (Methyl 4-(pyridin-4-yl)benzoate)

Methyl 4-(pyridin-4-yl)benzoate structure
106047-17-0 structure
Product Name:Methyl 4-(pyridin-4-yl)benzoate
CAS No:106047-17-0
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD04114575
CID:126982
PubChem ID:5152686
Update Time:2025-04-18

Methyl 4-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(pyridin-4-yl)benzoate
    • Benzoic acid,4-(4-pyridinyl)-, methyl ester
    • METHYL 4-(4-PYRIDINYL)BENZOATE,
    • Methyl 4-Pyridin-4-yl-benzate
    • methyl 4-pyridin-4-ylbenzoate
    • 4-pyridin-4-yl-benzoic acid methyl ester
    • methyl 4-[pyridin-4-yl]-benzoate
    • AKOS BAR-0605
    • Methyl 4-(pyridin-4-yl)benoate
    • methyl 4-(4-pyridinyl)benzoate
    • methyl 4-pyridin-4-yl-benzoate
    • 4-pyridin-4-ylbenzoic acid methyl ester
    • Methyl 4-(4-pyridyl)benzoate
    • QQQMCQRQWVXBOY-UHFFFAOYSA-N
    • A801365
    • 106047-17-0
    • Benzoic acid, 4-(4-pyridinyl)-, methyl ester
    • BB 0220539
    • Methyl4-(4-pyridinyl)benzoate
    • FS-2044
    • SCHEMBL741537
    • MFCD04114575
    • AB18584
    • CS-0005706
    • AKOS004117390
    • J-001534
    • FT-0703623
    • DTXSID90408910
    • Methyl4-(pyridin-4-yl)benzoate
    • DB-059429
    • MDL： MFCD04114575
    • Inchi： 1S/C13H11NO2/c1-16-13(15)12-4-2-10(3-5-12)11-6-8-14-9-7-11/h2-9H,1H3
    • InChI Key： QQQMCQRQWVXBOY-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=CC(=CC=1)C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 213.07900
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Color/Form: No date available
  • Density: 1.147
  • Melting Point: 103-105 ºC
  • Boiling Point: 345.6±25.0 °C at 760 mmHg
  • Flash Point: 162.8±23.2 °C
  • PSA: 39.19000
  • LogP: 2.53520
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-(pyridin-4-yl)benzoate Security Information

Methyl 4-(pyridin-4-yl)benzoate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-(pyridin-4-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM173721-1g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 95%
1g
 $163 2021-08-05
Chemenu
CM173721-5g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 95%
5g
 $449 2021-08-05
Chemenu
CM173721-10g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 95%
10g
 $748 2021-08-05
Chemenu
CM173721-25g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 95%
25g
 $1477 2021-08-05
Alichem
A029183915-5g
Methyl 4-(pyridin-4-yl)benzoate
 106047-17-0 95%
5g
 $504.00 2023-09-04
Alichem
A029183915-10g
Methyl 4-(pyridin-4-yl)benzoate
 106047-17-0 95%
10g
 $784.00 2023-09-04
Alichem
A029183915-25g
Methyl 4-(pyridin-4-yl)benzoate
 106047-17-0 95%
25g
 $1611.60 2023-09-04
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
31R0002-1g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 97%
1g
 669.95CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
31R0002-5g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 97%
5g
 2798.54CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
31R0002-25g
Methyl 4-Pyridin-4-yl-benzate
 106047-17-0 97%
25g
 11194.16CNY 2021-05-08

Methyl 4-(pyridin-4-yl)benzoate Production Method

Methyl 4-(pyridin-4-yl)benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:106047-17-0)Methyl 4-(pyridin-4-yl)benzoate
Order Number:A801365
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):517.0
Email:sales@amadischem.com

Methyl 4-(pyridin-4-yl)benzoate Related Literature

106047-17-0 (Methyl 4-(pyridin-4-yl)benzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:106047-17-0)Methyl 4-(pyridin-4-yl)benzoate
A801365
Purity:99%
Quantity:5g
Price ($):517.0
Email